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Abstract

2,6-Heptanedione (CAS No. 13505-34-5) is a key diketone used as a building block in organic
synthesis, particularly in the formation of cyclic compounds. Its symmetric structure allows for
versatile intramolecular reactions, making it a valuable intermediate in the synthesis of complex
molecules, including pharmaceuticals. This guide provides an in-depth overview of the
commercial availability of 2,6-Heptanedione, its key chemical properties, and detailed
experimental protocols for its application in the synthesis of cyclic ketones.

Commercial Availability and Suppliers

2,6-Heptanedione is readily available from a variety of chemical suppliers, primarily based in
China. It is offered in a range of purities, typically from 95% to over 98%, and can be purchased
in quantities ranging from grams to kilograms. The table below summarizes a selection of
global suppliers for 2,6-Heptanedione.
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. . Available .
Supplier Purity . Location
Quantities
Amadis Chemical )
o 97% mg, g, kg China
Company Limited
Chengdu Kamel
Pharmaceutical Co., 98% 1g, 10g, 100g, 1kg China
Ltd
GIHI CHEMICALS _ _
99% 1kg (Min. Order) China
CO.,LIMITED
Hangzhou Lingrui N N ]
) Not Specified Not Specified China
Chemical Co.,Ltd
Henan Kanbei - _
) >99% Not Specified China
Chemical Co.,LTD
Jiangsu aikang
biomedical research )
95% (HPLC or GC) 1g, 59, 10g China
and development co.,
LTD
JW & Y Pharmlab Co., 19, 5g, 259, 100g, ]
96% China

Ltd.

250g

Molport 96%, >95% 100mg - 2.5g Global (Marketplace)
Ningbo Benkang jishi
Pharmaceutical 98% (HPLC) 19, 10g, 100g China
Technology Co., Ltd.
SAGECHEM LIMITED  Not Specified Not Specified China
ShanDong Look ]
] 99% lkg/bag, 25kg/bag China
Chemical Co.,Ltd.
SHANGHAI
SYSTEAM BIOCHEM  Not Specified 100g (Min. Order) China
CO., LTD.
Synchem 95% On Demand Germany
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Xi'an Eastling biotech

High Purit Foil bag, Drum China
Co., Ltd. g y g

Physicochemical Properties

Property Value Reference
CAS Number 13505-34-5 [1]
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Appearance White to yellow solid/crystals

Melting Point 33-34°C [2]

Boiling Point 221-224 °C (at 760 mmHg) [2]

IUPAC Name heptane-2,6-dione [1]
Synonyms 2,6-Heptadione [1]

Key Synthetic Application: Intramolecular Aldol
Condensation

A primary application of 2,6-heptanedione in organic synthesis is its use in base-catalyzed
intramolecular aldol condensation to form a six-membered ring, specifically 3-methyl-2-
cyclohexenone.[2][3][4] This reaction is a fundamental method for constructing cyclic systems
and is valuable in the synthesis of more complex molecules.[2]

Reaction Mechanism and Workflow

The reaction proceeds via the formation of an enolate ion at one of the alpha-carbons, followed
by an intramolecular nucleophilic attack on the other carbonyl group to form a cyclic
intermediate.[3][4] Subsequent dehydration (elimination of a water molecule) upon heating
yields the stable a,3-unsaturated cyclic ketone.[4]
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Intramolecular Aldol Condensation Workflow
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Experimental Protocol: Synthesis of 3-Methyl-2-
cyclohexenone

The following is a representative experimental protocol for the intramolecular aldol
condensation of 2,6-heptanedione.

Materials:

2,6-Heptanedione

e Aqueous Sodium Hydroxide (e.g., 5% wi/v)

o Diethyl ether or Ethyl acetate (for extraction)

o Saturated Sodium Chloride solution (Brine)

e Anhydrous Magnesium Sulfate or Sodium Sulfate
» Round-bottom flask

» Reflux condenser

e Separatory funnel

 Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2,6-heptanedione in a suitable volume of aqueous sodium hydroxide
solution.

» Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).
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o Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

e Washing: Combine the organic layers and wash with water and then with brine to remove
any remaining base and dissolved salts.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be further purified by distillation or column
chromatography to yield pure 3-methyl-2-cyclohexenone.

Synthesis of 2,6-Heptanedione

For researchers interested in the synthesis of 2,6-heptanedione, several routes have been
reported. One notable method involves the reaction of diketene with formaldehyde in an
aqueous medium.[5] Another approach utilizes a Grignard reaction between methyl magnesium
bromide and N1,N5-dimethoxy-N1,N5-dimethylglutaramide.[6]
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Synthesis of 2,6-Heptanedione (Grignard Method)
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Synthetic Workflow for 2,6-Heptanedione
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Safety Information

2,6-Heptanedione should be handled with appropriate safety precautions in a well-ventilated
area or fume hood. It is advisable to wear personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.[7]

Conclusion

2,6-Heptanedione is a commercially accessible and synthetically versatile building block,
particularly for the construction of six-membered ring systems, which are prevalent in many
biologically active molecules. Its utility in intramolecular aldol condensations provides a reliable
method for accessing functionalized cyclohexenones, making it a valuable tool for researchers
in organic synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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